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Compound of Interest

Compound Name: Calystegine C1
CAS No.: 156705-04-3
Cat. No.: B1226956
Get Quote
. J

Welcome to the technical support center for Calystegine C1. This guide is designed for
researchers, scientists, and drug development professionals to provide expert insights and
practical solutions for handling Calystegine C1, a potent glycosidase inhibitor. As a
polyhydroxylated nortropane alkaloid, its uniqgue chemical structure presents specific solubility
challenges that, when properly understood, can be easily overcome.[1][2][3] This document
provides in-depth, field-proven troubleshooting advice and detailed protocols to ensure the
success of your experiments.

Section 1: Core Properties and Solubility Overview

A foundational understanding of Calystegine C1's physicochemical properties is critical for its
effective use. The molecule's multiple hydroxyl groups make it highly polar, while its nortropane
nitrogen atom provides a basic character, which is the key to manipulating its solubility.[1][4]

Table 1: Physical and Solubility Properties of Calystegine C1
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Property Value Source
Chemical Formula C7H13NOs [2][4]
Molecular Weight 191.18 g/mol [2][4]
Appearance White to off-white solid N/A
pKa (Strongest Basic) ~7.92 (Predicted) [1]
XLogP3 -3.4 [4][5]
Predicted Water Solubility 837 g/L

High water solubility,
Qualitative Solubility particularly in aqueous [6]

methanol/ethanol

| Recommended Storage | 2°C - 8°C (Solid) |[2] |

Section 2: Frequently Asked Questions (FAQS)

This section addresses the most common questions our team receives regarding Calystegine
C1.

Q1: What is the best solvent for dissolving Calystegine C1?

Due to its highly polar structure, characterized by six hydrogen bond donors/acceptors and a
low XLogP3 value of -3.4, the recommended primary solvent is water.[4][5] Many researchers
successfully use aqueous buffers, or co-solvent systems like methanol/water or ethanol/water,
especially during extraction from natural sources.[6] For cell-based assays where sterility is
paramount, sterile water or a buffered saline solution (e.g., PBS) is preferred.

Q2: |1 am struggling to dissolve Calystegine C1 in neutral (pH 7.0-7.4) water. What am | doing
wrong?

This is the most common challenge and stems directly from the compound's chemistry.
Calystegine C1 is a basic alkaloid.[1] At neutral or alkaline pH, its basic nitrogen is primarily in
a neutral, free-base form, which is less soluble. To achieve maximum aqueous solubility, you
must reduce the pH of the solvent.
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The Causality: By acidifying the water (e.g., to pH 4-5), you donate a proton (H*) to the basic
nitrogen atom on the nortropane ring. This creates a protonated, cationic form of the molecule,
which is essentially an in situ salt. This salt form is vastly more soluble in water. The predicted
pKa of ~7.92 suggests that at any pH below this value, the soluble, protonated form will be
favored.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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